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Compound of Interest

1-(3-Bromo-2-
Compound Name:
hydroxyphenyl)ethanone

Cat. No.: B157580

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone is critical due to its hazardous
properties. This guide provides essential safety information and a step-by-step procedure for its
appropriate disposal, designed for researchers, scientists, and drug development
professionals. The primary directive, as indicated by safety data sheets, is to dispose of this
chemical and its container at an appropriate treatment and disposal facility in accordance with
all applicable laws and regulations.[1]

Hazard Profile

1-(3-Bromo-2-hydroxyphenyl)ethanone is classified as hazardous.[1][2] Understanding its
specific dangers is the first step in safe handling and disposal.
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Hazard Statement GHS Classification Description
) Acute toxicity, Oral (Category Ingestion of the substance can
H302: Harmful if swallowed
4) cause harm.
H312: Harmful in contact with Acute toxicity, Dermal Skin contact with the
skin (Category 4) substance can be harmful.

Direct contact can cause skin

H315: Causes skin irritation Skin irritation (Category 2) o
irritation.
H319: Causes serious eye o Can cause significant irritation
o Eye irritation (Category 2)
irritation upon eye contact.
. Acute toxicity, Inhalation Inhaling the substance can be
H332: Harmful if inhaled
(Category 4) harmful.
H335: May cause respiratory Specific target organ toxicity —  May irritate the respiratory tract
irritation single exposure (Category 3) upon inhalation.

This data is compiled from available Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)

Before handling 1-(3-Bromo-2-hydroxyphenyl)ethanone for any purpose, including disposal,
ensure the following personal protective equipment is used:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]
» Skin Protection: Wear protective gloves and impervious clothing.[1]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced.[1]

Step-by-Step Disposal Protocol

The disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone must be managed as a hazardous
waste stream. Adherence to institutional and local regulations is mandatory.

Step 1: Waste Collection and Storage
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e Segregation: Collect waste 1-(3-Bromo-2-hydroxyphenyl)ethanone and any materials
contaminated with it (e.g., weighing boats, contaminated gloves, absorbent materials from
spills) in a dedicated, properly labeled hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's safety office.

o Container: The container must be made of a material compatible with the chemical, be in
good condition, and have a secure, tightly closing lid.

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"1-(3-Bromo-2-hydroxyphenyl)ethanone," and the associated hazard symbols (e.g.,
exclamation mark for irritant and harmful).[2][3]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.[1]

Step 2: Consultation and Documentation

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
or equivalent safety office. They will provide specific guidance on the disposal procedures
and licensed waste contractors relevant to your location.

» Waste Profile: You may need to complete a hazardous waste profile sheet. This document
will require information from the Safety Data Sheet (SDS), including the chemical name,
CAS number (1836-05-1), and hazard classifications.

Step 3: Arranging for Disposal

o Professional Disposal: The disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone must be
handled by a licensed hazardous waste disposal company. Your EHS department will
coordinate this.

e Do Not:
o Do not dispose of this chemical down the drain.

o Do not dispose of this chemical in regular trash.
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o Do not attempt to neutralize the chemical without explicit, tested, and approved protocols
from your EHS department.

Step 4: Spill Management

In the event of a spill, follow these procedures:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
e Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand).

e Collect: Carefully sweep or scoop the absorbed material into your designated hazardous
waste container.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent (check with your EHS
office for recommendations), and collect the cleaning materials as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(3-
Bromo-2-hydroxyphenyl)ethanone.
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Disposal Workflow for 1-(3-Bromo-2-hydroxyphenyl)ethanone

Start: Have 1-(3-Bromo-2-hydroxyphenyl)ethanone Waste

< itaspil =

No (Routine Waste)

Follow Spill Management Protocol:
1. Evacuate & Ventilate
2. Wear full PPE
3. Contain with inert material
4. Collect in hazardous waste container

Collect in a labeled,
sealed hazardous waste container.

Store container in a designated
hazardous waste accumulation area.

Contact Institutional EHS/
Safety Office for guidance.

Follow EHS instructions for pickup
by a licensed waste contractor.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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